10-ethoxy-2-methyl-3-phenyl-2,3,5,6-tetrahydro-4H-2,6-methano-1,3,5-benzoxadiazocine-4-thione

• IUPAC Name: 6-ethoxy-9-methyl-10-phenyl-8-oxa-10,12-diazatricyclo[7.3.1.02,7]trideca-2(7),3,5-triene-11-thione
• InChI: InChI=1S/C19H20N2O2S/c1-3-22-16-11-7-10-14-15-12-19(2,23-17(14)16)21(18(24)20-15)13-8-5-4-6-9-13/h4-11,15H,3,12H2,1-2H3,(H,20,24)
• InChI Key: NPDPNAXNBVTXDS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC2=C1OC3(CC2NC(=S)N3C4=CC=CC=C4)C
• Molecular Formula: C19H20N2O2S
• Molecular Weight: 340.4 g/mol

Description

10-ethoxy-2-methyl-3-phenyl-2,3,5,6-tetrahydro-4H-2,6-methano-1,3,5-benzoxadiazocine-4-thione is a useful research compound. Its molecular formula is C19H20N2O2S and its molecular weight is 340.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• A general stereospecific synthesis of N-methyl derivatives of similar compounds has been described, exploring the opiate activity profiles of these compounds. This research outlines a method for preparing a series of compounds with varying potencies, highlighting the synthetic versatility of this chemical class (Michne et al., 1979).
• The synthesis, molecular docking, and antifungal evaluation of Mannich bases derived from an oxadiazole-thione scaffold demonstrate the antifungal potential of these compounds. This study utilizes green chemistry tools, showcasing the application of these compounds in developing antifungal agents (Nimbalkar et al., 2016).
• Research on the unexpected transformations of benzoxadiazocinone(thione) derivatives reveals their isomerization behaviors, contributing to the understanding of their chemical stability and reactivity under various conditions (Sedova et al., 2017).

Applications in Material Science and Pharmacology

• The study of structural features of a benzoxadiazocine derivative through experimental and theoretical methods provides insights into its molecular electrostatic potential and surface properties. Such studies are crucial for designing materials with specific electronic properties (Gumus et al., 2018).
• Another paper focuses on the synthesis and antimicrobial activities of triazole derivatives, illustrating the potential of similar compounds in addressing bacterial infections. The detailed synthesis and evaluation of their antimicrobial efficacy highlight the role of these compounds in developing new antibacterial agents (Bektaş et al., 2007).